4-{[1-(4-chlorophenyl)-5-oxo-3-propyl-1,5-dihydro-4H-1,2,4-triazol-4-yl]acetyl}-2-piperazinone

• IUPAC Name: 4-[2-[1-(4-chlorophenyl)-5-oxo-3-propyl-1,2,4-triazol-4-yl]acetyl]piperazin-2-one
• InChI: InChI=1S/C17H20ClN5O3/c1-2-3-14-20-23(13-6-4-12(18)5-7-13)17(26)22(14)11-16(25)21-9-8-19-15(24)10-21/h4-7H,2-3,8-11H2,1H3,(H,19,24)
• InChI Key: CBKXBTLDRDJJAG-UHFFFAOYSA-N
• Canonical SMILES: CCCC1=NN(C(=O)N1CC(=O)N2CCNC(=O)C2)C3=CC=C(C=C3)Cl
• Molecular Formula: C17H20ClN5O3
• Molecular Weight: 377.8 g/mol

Description

Piperazine derivatives and 1,2,4-triazoles are significant in medicinal chemistry due to their wide range of biological activities. The synthesis and analysis of these compounds often involve multi-step reactions, leading to products with potential pharmacological applications.

Synthesis Analysis

The synthesis of related compounds typically involves a multi-step protocol. For example, a novel compound was obtained through a three-step protocol and characterized using various spectral techniques, such as HRMS, IR, 1H, and 13C NMR experiments, indicating the complexity and meticulous nature of synthesizing these types of molecules (Wujec & Typek, 2023).

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Many triazole derivatives are known to bind with high affinity to various enzymes and receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. It’s important to handle all chemicals with appropriate safety measures.

Future Directions

The future research directions for this compound could involve further exploration of its biological activities, optimization of its synthesis process, and investigation of its potential applications in medicine or other fields.